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Compound of Interest

Compound Name: Methyl anthranilate

Cat. No.: B042735

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive protocol for the synthesis of methyl
anthranilate via the Fischer-Speier esterification of anthranilic acid with methanol, utilizing an
acid catalyst. Methyl anthranilate is a valuable compound widely used in the flavor, fragrance,
and cosmetic industries, notably as a grape scent and a UV-absorbing agent in sunscreens.[1]
[2] The protocol details the reaction setup, work-up, purification, and characterization of the
final product. All quantitative data, procedural steps, and safety precautions are outlined to
ensure reproducible and safe execution in a laboratory setting.

Reaction Principle and Scheme

Fischer esterification is a classic organic reaction that involves the acid-catalyzed esterification
of a carboxylic acid with an alcohol.[3][4] The reaction is an equilibrium process.[5][6] To drive
the equilibrium toward the formation of the ester product, an excess of the alcohol reactant
(methanol) is typically used.[3][6]

Reaction: Anthranilic Acid + Methanol = Methyl Anthranilate + Water

Catalyst: H2SOa4 or HCI

Reagents and Materials
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Molar Mass (

Reagent Purity Supplier Notes
g/mol )
- ) Standard
Anthranilic Acid 137.14 >98% )
Supplier

Use in excess;
Methanol Standard acts as both
32.04 >09.8% )
(Anhydrous) Supplier reactant and

solvent.[6][7]

] ] Corrosive;
Sulfuric Acid Standard )
98.08 95-98% (Conc.) ) handle with
(H2S04) Supplier
extreme care.[7]
) Standard Flammable; used
Diethyl Ether 74.12 ACS Grade ) )
Supplier for extraction.
Sodium
) Saturated Standard Used for
Bicarbonate 84.01 ] ) o
Solution Supplier neutralization.[7]
(NaHCO:3)
Sodium Sulfate Standard Used as a drying
142.04 Anhydrous )
(Naz2S0a) Supplier agent.[8]
Deionized Water 18.02 In-house

Experimental Protocol

This protocol is based on established laboratory procedures for Fischer esterification.[7][8]
3.1. Reaction Setup

e In a 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 7.0 g of
anthranilic acid in 50 mL of anhydrous methanol.[8]

e Place the flask in an ice-water bath to cool the mixture.

» While stirring, slowly and carefully add 1.0 mL of concentrated sulfuric acid dropwise to the
flask. The addition is exothermic.
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» Remove the flask from the ice bath and attach a reflux condenser, ensuring the setup is
protected from atmospheric moisture with a drying tube (e.g., calcium chloride).[8]

3.2. Reflux
e Heat the reaction mixture to a gentle reflux using a heating mantle.

e Maintain the reflux with continuous stirring for 4-8 hours.[7] The reaction progress can be
monitored using Thin Layer Chromatography (TLC).

3.3. Work-up and Isolation
After the reflux period, allow the mixture to cool to room temperature.
Pour the cooled reaction mixture into a beaker containing 200 mL of cold deionized water.[8]

Carefully neutralize the excess acid by slowly adding a saturated solution of sodium
bicarbonate until effervescence ceases and the pH of the solution is neutral (pH ~7).[7][9]

Transfer the neutralized mixture to a separatory funnel.
Extract the aqueous layer with diethyl ether (3 x 50 mL).[7]

Combine the organic extracts and wash them sequentially with 50 mL of 5% sodium
bicarbonate solution and then 50 mL of water.[8]

Dry the organic layer over anhydrous sodium sulfate.[7][8]

Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to
remove the diethyl ether.

3.4. Purification
e The resulting crude oil can be purified by vacuum distillation.[8]

o Collect the fraction boiling at approximately 135 °C at 15 mm Hg.[8] The pure product should
be a colorless to pale yellow liquid that may solidify upon cooling.[1][8]
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Data and Characterization

Table 1: Typical Reaction Parameters

Parameter Value Reference
Reactant Ratio (Acid:Alcohol) ~1:25 (molar) [71[8]
Catalyst Load (H2S0a4) ~3-5 mol% [7]
Reaction Temperature Reflux (~65 °C) [718]
Reaction Time 4 - 8 hours [7]

Table 2: Physical and Spectroscopic Data for Methyl Anthranilate

Property Value Reference
Colorless to light yellow liquid

Appearance ] [1]
with blue fluorescence

Melting Point 24,5 °C [8]

Boiling Point 135 °C (at 15 mm Hg) [8]

UV Amax (in Cyclohexane) 288 nm, 325 nm [2]

So-S1 Electronic Origin 28,852 cm~1 (346.6 nm) [10]

Experimental Workflow Diagram
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Synthesis of Methyl Anthranilate

1. Reagent Mixing
Anthranilic Acid + Anhydrous Methanol

\ 4

2. Catalyst Addition
Add conc. H2S0a4 (dropwise)

3. Reflux
Heat mixture for 4-8 hours

4. Work-u%Procedure

5. Purification
Vacuum Distillation

6. Final Product
Pure Methyl Anthranilate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Methyl Anthranilate.
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Safety Precautions

o Always work in a well-ventilated fume hood.[11][12]

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.[13][14]

o Concentrated Sulfuric Acid: Highly corrosive and causes severe burns. Handle with extreme
care and add it slowly to the methanol solution, as the process is exothermic.[7]

o Methanol and Diethyl Ether: Highly flammable liquids. Ensure no ignition sources are present
during their use.[12]

o Methyl Anthranilate: May cause skin and serious eye irritation.[15] Avoid direct contact.

» Follow all institutional safety guidelines for handling chemicals and disposing of chemical
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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